2-(3-Methoxyphenyl)-2-methylpropanal

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-2-methylpropanal
• InChI: InChI=1S/C11H14O2/c1-11(2,8-12)9-5-4-6-10(7-9)13-3/h4-8H,1-3H3
• InChI Key: YFGLPRMVDQOTSA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)C1=CC(=CC=C1)OC

Description

2-(3-Methoxyphenyl)-2-methylpropanal is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a ice cold stirred solution of 2-(3-methoxyphenyl)-2-methylpropanenitrile (27.7 g, 158 mmoles) in 250 mL of THF was added dropwise diisobutylaluminum hydride in heptane (202 mL, 1.0M solution). The mixture was allowed to warm to room temperature overnight. After cooling, a solution of concentrated H2SO4 (21.5 mL) in 85 mL of water was cautiously added in small portions. The resulting mixture was partitioned between Et2O and water, the aqueous layer further extracted, and the combined organic extracts dried over Na2SO4, filtered, and evaporated to give 2-(3-methoxyphenyl)-2-methylpropanal, 21.7 g, as an oil.